![molecular formula C14H21Cl2N3S B1403676 4-Isopropyl-2-piperazin-1-yl-1,3-benzothiazole dihydrochloride CAS No. 1864073-93-7](/img/structure/B1403676.png)
4-Isopropyl-2-piperazin-1-yl-1,3-benzothiazole dihydrochloride
Overview
Description
“4-Isopropyl-2-piperazin-1-yl-1,3-benzothiazole dihydrochloride” is a structurally modified 3- (piperazin-1-yl)-1,2-benzothiazole derivative . It’s a hybrid compound consisting of isothiazole and piperazine moieties .
Synthesis Analysis
These compounds have been synthesized through a multi-step procedure . Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique .Molecular Structure Analysis
The molecular structure of these compounds was confirmed by NMR and mass spectral data .Scientific Research Applications
- Motor Neuron Diseases : Researchers have explored the potential of this compound in treating motor neuron diseases. It may modulate neuronal function or protect against neurodegeneration .
- In a study, novel derivatives of 3-(piperazin-1-yl)-1,2-benzothiazole (similar to our compound) were synthesized and evaluated for antibacterial activity. These derivatives exhibited promising effects against bacterial pathogens .
- As a derivatization reagent, this compound can modify carboxyl groups on peptides. It has been used during the spectrophotometric analysis of phosphopeptides .
Neurological Research
Antibacterial Activity
Peptide Derivatization
Mechanism of Action
Target of Action
Similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have been found to exhibit antibacterial activity . They act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .
Mode of Action
Based on the activities of similar compounds, it can be inferred that it might interact with its targets (possibly bacterial cells or dopamine and serotonin receptors) to exert its effects .
Biochemical Pathways
Given its potential antibacterial and antipsychotic activities, it may be involved in pathways related to bacterial growth and neurotransmitter signaling .
Pharmacokinetics
The compound’s molecular weight (33431) and structure suggest that it may have suitable properties for bioavailability .
Result of Action
Based on the activities of similar compounds, it may inhibit bacterial growth or modulate neurotransmitter signaling .
properties
IUPAC Name |
2-piperazin-1-yl-4-propan-2-yl-1,3-benzothiazole;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3S.2ClH/c1-10(2)11-4-3-5-12-13(11)16-14(18-12)17-8-6-15-7-9-17;;/h3-5,10,15H,6-9H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGTQPDAJXIUCOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2C(=CC=C1)SC(=N2)N3CCNCC3.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropyl-2-piperazin-1-yl-1,3-benzothiazole dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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